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Compound of Interest

Compound Name: Cashmeran

Cat. No.: B120643

Executive Summary

This document outlines the current standing of the synthetic fragrance molecule, Cashmeran
(CAS 33704-61-9), in the context of material science. An extensive review of scientific literature
and patent databases reveals that Cashmeran has no established or documented direct
applications as a functional component in material science research. Its use is overwhelmingly
confined to the fragrance industry, where it is valued for its complex olfactory profile, combining
musky, woody, and spicy notes.[1][2][3][4]

However, the intersection of fragrance chemistry and material science is not void. Material
science principles are frequently applied to fragrance molecules like Cashmeran, primarily for
the purpose of controlled release and protection of the volatile compound. This is achieved
through encapsulation in polymeric systems.[5][6][7][8] Therefore, these notes will focus on this
indirect but significant application area. We will provide a detailed protocol for the
microencapsulation of fragrance oils—a technique directly applicable to Cashmeran—and
summarize the relevant physicochemical properties of the molecule.

Physicochemical Properties of Cashmeran

While not typically evaluated for material science applications, the following properties are
crucial for its performance as a fragrance and would be foundational for any theoretical
material application.
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Property Value Significance Reference
(RS)-1,1,2,3,3-
Pentamethyl- ) )
Defines the chemical
IUPAC Name 1,2,3,5,6,7- [4]
) structure.
hexahydro-4H-inden-
4-one
_ Influences volatility
Molecular Weight 206.33 g/mol o -
and diffusion.
) o Relevant for
White solid (liquid )
Appearance processing and [4]
when warm) )
formulation.
256°C to 286°C (with Indicates low volatility,
Boiling Point some decomposition suitable for a base 9]
> 220°C) note.

Vapor Pressure

0.009316 mm Hg @
23°C

Quantifies its low
volatility, contributing [9]

to longevity.

Log KOW (Log P)

4.2

Indicates high
hydrophobicity and

[9][10]
moderate water

solubility.[9][10]

Tenacity on Skin

~48 hours

Measures its
persistence, a key [9]

fragrance metric.

Functional Group

Ketone

Provides a potential

site for chemical

reactions, such as [O][11]
forming pro-fragrance

polymers.[9][11]
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Application Focus: Microencapsulation for
Controlled Fragrance Release

The primary application of material science relevant to Cashmeran is its encapsulation within
polymer shells. This technology protects the fragrance from degradation and controls its
release over time, which can be triggered by friction, heat, or changes in pH.[6][7][12] This is
particularly useful in consumer products like laundry detergents, fabric softeners, and personal
care items.[8][13]

The following protocol is a representative method for creating fragrance-loaded microcapsules
using interfacial radical polymerization, a technique suitable for encapsulating hydrophobic oils
like Cashmeran.

Experimental Protocol: One-Pot Interfacial
Polymerization for Fragrance Microencapsulation

Objective: To synthesize core-shell microcapsules containing a fragrance oil (e.g., Cashmeran)
via one-pot interfacial radical polymerization. This method is adapted from established
procedures for creating stable, biobased microcapsules for consumer product applications.[13]

Materials:

¢ Qil Phase:

o

Fragrance Oil (Core Material, e.g., Cashmeran or a model fragrance oil)

[¢]

Hydrophobic Monomers (e.g., tetrahydrofurfuryl methacrylate)

o

Cross-linking Monomer (e.g., glycerol dimethacrylate)

[e]

Hydrophilic Monomers (e.g., itaconic acid derivatives)

o

Thermal Radical Initiator (e.g., 2,2'-Azobis(2,4-dimethylvaleronitrile), V-65)

e Aqueous Phase:

o Deionized Water
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o Emulsifiers/Stabilizers (e.g., Poly(vinyl alcohol) (PVA), Hydroxypropyl methylcellulose
(HPMCQC))

Equipment:

High-shear mechanical stirrer (homogenizer)

Jacketed reaction vessel with temperature control

Nitrogen inlet

Condenser

Procedure:
o Preparation of the Aqueous Phase:

o In the jacketed reaction vessel, dissolve the emulsifiers (e.g., 0.34 wt% PVA and 0.68 wt%
HPMC) in deionized water (e.g., 59.1 wt%).[13]

o Stir until fully dissolved. Begin purging the system with nitrogen to create an inert
atmosphere.

o Preparation of the Oil Phase:

o In a separate beaker, mix the fragrance oil (e.g., 31.8 wt%), all monomers (hydrophobic,
hydrophilic, and cross-linker, totaling ~8 wt%), and the thermal initiator (e.g., 0.16 wt%).
[13]

o Stir until a homogenous oil phase is achieved.
o Emulsification:

o While stirring the agueous phase at a high speed (e.g., 900 rpm), slowly add the prepared
oil phase to create an oil-in-water emulsion.[13]

o Continue stirring at 25°C for 30 minutes to ensure the formation of stable oil droplets of the
desired size.
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e Polymerization:

o Initiate the polymerization by gradually increasing the temperature of the reaction vessel. A
typical heating profile is:

= Ramp from 25°C to 85°C over 1.5 hours.[13]
» Hold at 85°C for 1 hour to ensure high monomer conversion.[13]
= Cool down from 85°C to 25°C over 1 hour.[13]

o Maintain constant stirring (900 rpm) and a nitrogen atmosphere throughout the
polymerization process. The generated amphiphilic copolymers will migrate to the oil-water
interface, forming a cross-linked polymer shell around the fragrance oil core.[13]

o Recovery and Analysis:
o The resulting product is a slurry of microcapsules.

o The microcapsules can be analyzed for size and morphology (e.g., using scanning
electron microscopy), encapsulation efficiency (e.g., via solvent extraction and
spectroscopy), and release characteristics (e.g., thermogravimetric analysis or headspace
gas chromatography).

Visualized Workflows and Relationships
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Caption: Workflow for fragrance oil microencapsulation.
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Caption: Relationship between Cashmeran and material science.

Conclusion

While Cashmeran is not used as a building block for functional materials, it serves as a prime
example of a high-value active ingredient whose performance is enhanced by material science.
The research focus is not on creating a "Cashmeran polymer"” for mechanical or electronic
properties, but on designing sophisticated polymer-based delivery systems to mediate its
release.[6][7] For researchers in material science, the opportunity lies in the development of
novel, sustainable, and stimulus-responsive encapsulation and delivery systems for high-value
volatile compounds like Cashmeran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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